8-(2-chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(2-chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C21H20ClN3O3/c1-28-15-6-4-5-14(13-15)18-19(26)24-21(23-18)9-11-25(12-10-21)20(27)16-7-2-3-8-17(16)22/h2-8,13H,9-12H2,1H3,(H,24,26)
• InChI Key: SKSVDXUVYPBVLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3(CCN(CC3)C(=O)C4=CC=CC=C4Cl)NC2=O
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol

Description

8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a synthetic compound that has been studied for its potential application in scientific research. This compound belongs to a class of molecules known as spirocyclic compounds, which are characterized by the presence of a spiro-ring structure. This compound has been investigated for its potential to act as a modulator of certain physiological processes and biochemical pathways.

Mechanism of Action

The mechanism of action of 8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme monoamine oxidase A (MAO-A), which is responsible for the breakdown of certain neurotransmitters, such as serotonin and dopamine. In addition, this compound has been studied for its potential to modulate the activity of certain receptors, such as the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one are not yet fully understood. However, this compound has been shown to act as an inhibitor of the enzyme monoamine oxidase A (MAO-A), which is responsible for the breakdown of certain neurotransmitters, such as serotonin and dopamine. In addition, this compound has been studied for its potential to modulate the activity of certain receptors, such as the serotonin 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

The use of 8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one in laboratory experiments has several advantages. This compound is relatively easy to synthesize and is relatively stable in solution. In addition, this compound is relatively non-toxic and is relatively non-irritating to the skin and eyes. However, there are several limitations to the use of this compound in laboratory experiments. This compound is not soluble in water, which can limit its use in certain experiments. In addition, this compound is not very stable at high temperatures, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for 8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. For example, further research could be conducted to explore the potential of this compound to modulate other biochemical pathways and physiological processes. In addition, further research could be conducted to explore the potential of this compound to act as an inhibitor of other enzymes. Furthermore, further research could be conducted to explore the potential of this compound to modulate other receptors. Finally, further research could be conducted to explore the potential of this compound to be used in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves the use of a variety of chemical reactions. The synthesis begins with the reaction of 2-chlorobenzoyl chloride with 3-methoxyphenol in the presence of a base to form 8-(2-chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. This reaction is followed by the addition of a catalyst and a solvent to the reaction mixture to complete the synthesis.

Scientific Research Applications

8-(2-Chlorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been studied for its potential application in scientific research. This compound has been investigated for its ability to modulate certain biochemical pathways and physiological processes. For example, this compound has been studied for its potential to act as an inhibitor of the enzyme monoamine oxidase A (MAO-A). In addition, this compound has been studied for its potential to modulate the activity of certain receptors, such as the serotonin 5-HT2A receptor.